Cas no 12031-49-1 (Lanthanum sulfide)

• Product Name: Lanthanum sulfide
• CAS No: 12031-49-1
• MF: La₂S₃
• MW: 374.006000518799
• MDL: MFCD00016168
• CID: 86557
• PubChem ID: 165996
• Update Time: 2025-10-29

Lanthanum sulfide Chemical and Physical Properties

Names and Identifiers

• Lanthanum sulfide
• LanthanumsulfideREOredpowder
• Lanthanum(III) sulfide
• lanthanum(3+),trisulfide
• Dilanthanum trisulfide
• Dilanthanum trisulphide
• Lanthanum sesquisulfide
• Lanthanum sulfide (La2S3)
• 12031-49-1
• Lanthanum(3+) sulfide
• Lanthanum disulfide
• lanthanum(3+);trisulfide
• 12325-81-4
• MFCD00016168
• Lanthanum sulfide (2/3)
• Lanthanum sulfide (La10S15)
• Lanthanum sesquisulfide (La2S3)
• EINECS 234-752-8
• DTXSID40923320
• YTYSNXOWNOTGMY-UHFFFAOYSA-N

• MDL： MFCD00016168
• Inchi： 1S/2La.3S/q2*+3;3*-2
• InChI Key： YTYSNXOWNOTGMY-UHFFFAOYSA-N
• SMILES： [La+3].[La+3].[S-2].[S-2].[S-2]

Computed Properties

• Exact Mass: 373.72900
• Monoisotopic Mass: 373.729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: Red powder
• Density: 4,911 g/cm3
• Melting Point: 2100-2150°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 89.48000
• LogP: 1.94460
• Solubility: Not available
• Vapor Pressure: No data available

Lanthanum sulfide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3134
• Hazard Category Code： 31-36/37/38
• Safety Instruction： S22-S36/37/39
• HazardClass：4.3
• PackingGroup：III
• TSCA：Yes
• Safety Term：4.3
• Packing Group：III
• Risk Phrases：R31; R36/37/38
• Packing Group：III
• Hazard Level：4.3
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lanthanum sulfide

Lanthanum Sulfide: A Comprehensive Overview

Lanthanum sulfide, also known as La₂S₃, is a compound with the CAS number 12031-49-1. This material has garnered significant attention in recent years due to its unique properties and potential applications in various fields. In this article, we will delve into the chemical properties, synthesis methods, and cutting-edge research surrounding lanthanum sulfide, providing a comprehensive understanding of its significance in modern science and technology.

Lanthanum sulfide is a lanthanide chalcogenide compound, which belongs to a family of materials known for their intriguing electronic and optical properties. Lanthanum, a rare earth element, plays a crucial role in determining the physical and chemical characteristics of this compound. The sulfide group further enhances its functionality, making it a subject of interest for researchers in materials science and engineering.

One of the most notable aspects of lanthanum sulfide is its ability to exhibit semiconducting behavior under specific conditions. Recent studies have explored the electronic structure of La₂S₃, revealing its potential as a candidate for advanced electronic devices. For instance, researchers have demonstrated that by tuning the synthesis parameters, such as temperature and pressure, the band gap of lanthanum sulfide can be optimized for applications in photovoltaics and optoelectronics.

The synthesis of lanthanum sulfide typically involves high-temperature reactions between lanthanum oxide or metal and sulfur-containing precursors. However, recent advancements have introduced novel methods, such as solvothermal synthesis and chemical vapor deposition (CVD), which offer better control over the material's morphology and crystallinity. These methods have significantly improved the quality of La₂S₃ films and nanoparticles, paving the way for their integration into real-world applications.

Another area where lanthanum sulfide has shown promise is in catalysis. Its unique surface chemistry makes it an effective catalyst for various chemical reactions, including those involving hydrocarbons and other organic compounds. Recent research has focused on enhancing its catalytic activity by doping it with other elements or creating nanostructured surfaces. These modifications have led to improved reaction rates and selectivity, making La₂S₃ a valuable addition to the field of heterogeneous catalysis.

In addition to its electronic and catalytic properties, lanthanum sulfide has also been explored for its potential in energy storage systems. For example, studies have investigated its use as an electrode material in batteries and supercapacitors. The compound's high electrical conductivity and stability under cycling conditions make it a strong candidate for next-generation energy storage technologies.

Despite its numerous advantages, there are challenges associated with the use of lanthanum sulfide. One major concern is its stability under ambient conditions. Research has shown that exposure to moisture or oxygen can degrade the material's performance over time. To address this issue, scientists are actively exploring strategies such as encapsulation or surface passivation to enhance the durability of La₂S₃-based devices.

Looking ahead, the future of lanthanum sulfide appears bright as researchers continue to uncover new applications and improve its properties. Collaborative efforts between academia and industry are expected to accelerate the development of practical applications for this versatile compound. As advancements in nanotechnology and materials science progress, La₂S₃ is poised to play an increasingly important role in shaping modern technologies.

In conclusion, lanthanum sulfide (La₂S₃) is a fascinating compound with a wide range of potential applications across multiple disciplines. Its unique electronic properties, coupled with recent breakthroughs in synthesis techniques and functionalization methods, make it a promising material for future innovations. As research continues to deepen our understanding of this compound, we can anticipate exciting developments that will further solidify its position in the realm of advanced materials science.